Cas no 494209-80-2 (4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro-)

• Product Name: 4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro-
• CAS No: 494209-80-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1521130
• Update Time: 2024-08-24

4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro-

• Inchi： 1S/C11H12O2/c12-11-6-5-9-3-1-2-4-10(9)7-8-13-11/h1-4H,5-8H2
• InChI Key： VSXLQADLOJWTJF-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC=C2CCC1=O

Computed Properties

• Exact Mass: 176.08376

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 354.0±31.0 °C(Predicted)
• PSA: 26.3